(5Z)-2-(3-chloro-2-methylanilino)-5-[(3-ethoxy-4-hydroxy-5-prop-2-enylphenyl)methylidene]-1,3-thiazol-4-one

• Molecular Formula: C22H21ClN2O3S
• Molecular Weight: 428.9 g/mol
• IUPAC Name: (5Z)-2-(3-chloro-2-methylphenyl)imino-5-[(3-ethoxy-4-hydroxy-5-prop-2-enylphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H21ClN2O3S/c1-4-7-15-10-14(11-18(20(15)26)28-5-2)12-19-21(27)25-22(29-19)24-17-9-6-8-16(23)13(17)3/h4,6,8-12,26H,1,5,7H2,2-3H3,(H,24,25,27)/b19-12-
• InChI Key: SNMGRZFHHGGUDW-UNOMPAQXSA-N
• Isomeric SMILES: CCOC1=CC(=CC(=C1O)CC=C)/C=C\2/C(=O)NC(=NC3=C(C(=CC=C3)Cl)C)S2
• Canonical SMILES: CCOC1=CC(=CC(=C1O)CC=C)C=C2C(=O)NC(=NC3=C(C(=CC=C3)Cl)C)S2

Description

5-(3-allyl-5-ethoxy-4-hydroxybenzylidene)-2-[(3-chloro-2-methylphenyl)imino]-1,3-thiazolidin-4-one is a synthetic organic compound that belongs to the class of thiazolidinones These compounds are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-allyl-5-ethoxy-4-hydroxybenzylidene)-2-[(3-chloro-2-methylphenyl)imino]-1,3-thiazolidin-4-one typically involves a multi-step process:

Formation of the Thiazolidinone Ring: The thiazolidinone ring can be synthesized by reacting a suitable amine with a carbonyl compound in the presence of a thiol. Common reagents include 2-aminothiazole and ethyl chloroacetate.

Introduction of the Benzylidene Group: The benzylidene group is introduced through a condensation reaction between an aldehyde and the thiazolidinone ring. This step often requires acidic or basic catalysts to facilitate the reaction.

Substitution Reactions: The final compound is obtained by introducing the allyl, ethoxy, hydroxy, chloro, and methyl substituents through various substitution reactions. These reactions may involve the use of reagents such as allyl bromide, ethyl iodide, and chloromethyl benzene.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and process optimization to minimize by-products and waste.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the hydroxy and allyl groups. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reduction reactions can target the imino and benzylidene groups. Sodium borohydride and lithium aluminum hydride are typical reducing agents.

Substitution: The compound can participate in nucleophilic and electrophilic substitution reactions, especially at the chloro and ethoxy positions. Reagents such as sodium methoxide and bromine can be used.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Sodium methoxide in methanol, bromine in carbon tetrachloride.

Major Products Formed

Oxidation: Formation of carboxylic acids or aldehydes.

Reduction: Formation of amines or alcohols.

Substitution: Formation of ethers or halogenated derivatives.

Scientific Research Applications

Chemistry

The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules with potential biological activities.

Biology

In biological research, the compound is studied for its antimicrobial and anti-inflammatory properties. It has shown potential in inhibiting the growth of various bacterial and fungal strains.

Medicine

The compound is being investigated for its anticancer properties. Preliminary studies suggest that it can induce apoptosis in cancer cells and inhibit tumor growth.

Industry

In the industrial sector, the compound is used in the development of new materials with specific properties, such as enhanced thermal stability and conductivity.

Mechanism of Action

The mechanism of action of 5-(3-allyl-5-ethoxy-4-hydroxybenzylidene)-2-[(3-chloro-2-methylphenyl)imino]-1,3-thiazolidin-4-one involves multiple molecular targets and pathways:

Antimicrobial Activity: The compound disrupts the cell membrane integrity of bacteria and fungi, leading to cell lysis and death.

Anti-inflammatory Activity: It inhibits the production of pro-inflammatory cytokines and enzymes, reducing inflammation.

Anticancer Activity: The compound induces apoptosis in cancer cells by activating caspases and disrupting mitochondrial function.

Comparison with Similar Compounds

Similar Compounds

• 5-(3-allyl-4-hydroxybenzylidene)-2-[(3-chloro-2-methylphenyl)imino]-1,3-thiazolidin-4-one
• 5-(3-allyl-5-ethoxybenzylidene)-2-[(3-chloro-2-methylphenyl)imino]-1,3-thiazolidin-4-one
• 5-(3-allyl-5-ethoxy-4-hydroxybenzylidene)-2-[(2-methylphenyl)imino]-1,3-thiazolidin-4-one

Uniqueness

The unique combination of substituents in 5-(3-allyl-5-ethoxy-4-hydroxybenzylidene)-2-[(3-chloro-2-methylphenyl)imino]-1,3-thiazolidin-4-one contributes to its distinct biological activities and potential applications. The presence of both hydroxy and ethoxy groups enhances its solubility and reactivity, making it a versatile compound for various scientific and industrial applications.